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Compound Name: Trimethylolpropane triacrylate

Cat. No.: B099715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the formulation of ultraviolet (UV) curable inks, the selection of a reactive diluent is a critical

factor that significantly influences the ink's viscosity, cure speed, and the final physical

properties of the cured film. Among the most common reactive diluents are

Trimethylolpropane Triacrylate (TMPTA) and Tri(propylene glycol) diacrylate (TPGDA). This

guide provides an objective comparison of their performance, supported by experimental data,

to aid researchers and formulators in selecting the appropriate diluent for their specific

applications.

Executive Summary
TMPTA, a trifunctional monomer, is renowned for its ability to impart high crosslink density,

leading to hard, scratch-resistant, and chemically resistant ink films with a rapid cure response.

[1][2] Conversely, TPGDA, a difunctional monomer, offers greater flexibility, good adhesion, and

water resistance to the cured ink, albeit with a generally slower cure speed and lower crosslink

density compared to TMPTA.[1] The choice between these two diluents often represents a

trade-off between hardness and flexibility.

Performance Data Summary
The following table summarizes the key performance differences between TMPTA and TPGDA

in a typical UV ink formulation. The data is compiled from various sources and represents

typical performance characteristics.
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Property
TMPTA
(Trimethylolpropane
Triacrylate)

TPGDA (Tri(propylene
glycol) diacrylate)

Functionality Trifunctional Difunctional

Viscosity (at 25°C) ~110 mPa·s ~15 mPa·s

Cure Speed Very Fast Fast

Hardness High Moderate

Flexibility Low High

Adhesion Good Excellent

Chemical Resistance Excellent Good

Water Resistance Good Excellent

Viscosity Reduction Good Excellent

Detailed Performance Comparison
Viscosity Reduction
TPGDA, with its lower inherent viscosity, is a more efficient viscosity reducer than TMPTA. In a

study comparing UV-curable inkjet inks, a formulation containing TPGDA exhibited a lower

viscosity than a similar formulation with TMPTA.[3] This superior diluting power allows for

higher pigment loading and better jetting performance in inkjet applications.

Cure Speed
Due to its trifunctionality, TMPTA leads to a faster cure speed and higher crosslink density upon

UV exposure.[1] A study on UV-curable inkjet inks demonstrated that the curing rate increases

with the number of functional groups, with TMPTA-containing inks curing faster than those with

TPGDA.[3]

Mechanical Properties of the Cured Ink Film
The functionality of the reactive diluent directly impacts the mechanical properties of the final

cured ink.
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Hardness and Scratch Resistance: The high crosslink density provided by TMPTA results in

a harder, more scratch-resistant surface.[1]

Flexibility and Adhesion: TPGDA's difunctional nature and longer, more flexible molecular

structure contribute to better flexibility and adhesion, particularly on non-porous substrates.

[1] Formulations with TPGDA are less prone to cracking upon bending.

Experimental Protocols
To provide a framework for comparative evaluation, the following are detailed methodologies

for key experiments.

Viscosity Measurement
Objective: To determine the effect of the reactive diluent on the ink's viscosity.

Apparatus: Rotational viscometer (e.g., Brookfield viscometer).

Procedure:

Prepare UV ink formulations with varying weight percentages of TMPTA and TPGDA,

keeping all other components (oligomers, photoinitiators, pigments, and additives)

constant.

Equilibrate the ink samples to a constant temperature (typically 25°C).

Measure the viscosity of each sample using the rotational viscometer at a specified shear

rate.

Record the viscosity in milliPascal-seconds (mPa·s).

Cure Speed Determination
Objective: To measure the UV dose required to achieve a tack-free surface.

Apparatus: UV curing unit with a conveyor belt, radiometer.

Procedure:
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Apply a thin film of the formulated ink onto the desired substrate using a drawdown bar.

Pass the coated substrate under the UV lamp at a specific belt speed.

After each pass, check for surface cure by lightly touching the surface with a cotton ball or

through a thumb twist test. A tack-free surface indicates a full cure.

The cure speed can be quantified by the minimum belt speed (in meters per minute) or the

UV dose (in mJ/cm²) required to achieve a tack-free state. A radiometer should be used to

measure the UV dose.

Hardness Testing (Pencil Hardness)
Objective: To assess the surface hardness of the cured ink film.

Apparatus: Pencil hardness test kit (a set of pencils with hardness ranging from 6B to 6H), a

45° holding fixture.

Procedure:

Prepare fully cured ink films on a rigid substrate.

Starting with the softest pencil (6B), push the pencil lead against the cured film at a 45°

angle with firm pressure.

Observe if the pencil lead scratches or indents the surface.

Repeat the test with progressively harder pencils until a scratch is observed.

The pencil hardness is reported as the hardness of the hardest pencil that does not

scratch the surface.

Adhesion Testing (Cross-Hatch Adhesion Test - ASTM
D3359)

Objective: To evaluate the adhesion of the cured ink to the substrate.

Apparatus: Cross-hatch cutter, pressure-sensitive adhesive tape.
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Procedure:

Use the cross-hatch cutter to make a grid of perpendicular cuts through the cured ink film

down to the substrate.

Apply the adhesive tape firmly over the grid.

Rapidly pull the tape off at a 180° angle.

Examine the grid area for any removal of the ink.

Rate the adhesion according to the ASTM scale (5B: no detachment, to 0B: more than

65% detachment).[4]

Visualizing the Concepts
To better illustrate the concepts discussed, the following diagrams are provided.
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Chemical Structures

TMPTA (Trimethylolpropane Triacrylate)

TPGDA (Tri(propylene glycol) diacrylate)

Trifunctional
(High Crosslink Density)

Difunctional
(Linear, Flexible)
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Experimental Workflow for Reactive Diluent Evaluation

Ink Formulation
(Varying Diluent Type & Concentration)

Viscosity Measurement
(Rotational Viscometer)

Ink Application
(Drawdown on Substrate)

Data Analysis & Comparison

UV Curing
(Conveyorized UV Lamp)

Cure Speed Test
(Tack-Free Surface)

Hardness Test
(Pencil Hardness)

Adhesion Test
(Cross-Hatch)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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